Cas no 159015-06-2 (4-methyl-1,3-oxazole-5-carbaldehyde)

• Product Name: 4-methyl-1,3-oxazole-5-carbaldehyde
• CAS No: 159015-06-2
• MF: C₅H₅NO₂
• MW: 111.098701238632
• MDL: MFCD10700248
• CID: 1067680
• PubChem ID: 14920523
• Update Time: 2025-04-20

4-methyl-1,3-oxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methyloxazole-5-carbaldehyde
• 4-Methyl-1,3-oxazole-5-carbaldehyde
• 4-methyl-5-oxazolecarbaldehyde
• 5-Oxazolecarboxaldehyde, 4-methyl-
• AG-C-03680
• AGN-PC-0030BO
• CTK0E6992
• SBB052298
• 4-Methyl-oxazole-5-carbaldehyde
• SCHEMBL2518777
• ANPKYBKHXNFMFD-UHFFFAOYSA-N
• AS-60244
• Z1198279990
• AM100307
• 4-methyloxazole-5-carboxaldehyde
• 159015-06-2
• AT18679
• CS-0309332
• 4-Methyl -5-oxazolecarbaldehyde
• AKOS006302304
• DTXSID50565432
• MFCD10700248
• EN300-175720
• SB33970
• DB-263204
• 4-methyl-1,3-oxazole-5-carbaldehyde

• MDL： MFCD10700248
• Inchi： 1S/C5H5NO2/c1-4-5(2-7)8-3-6-4/h2-3H,1H3
• InChI Key： ANPKYBKHXNFMFD-UHFFFAOYSA-N
• SMILES： O1C=NC(C)=C1C=O

Computed Properties

• Exact Mass: 111.03205
• Monoisotopic Mass: 111.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 94.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1